Cas no 496784-99-7 (4-Amino-5-(4-tert-butylphenoxymethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Amino-5-(4-tert-butylphenoxymethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 496784-99-7
• MF: C₁₃H₁₈N₄OS
• MW: 278.373220920563
• CID: 3057148
• PubChem ID: 706869
• Update Time: 2025-04-21

4-Amino-5-(4-tert-butylphenoxymethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-[(4-tert-butylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
• 4-amino-3-[(4-tert-butylphenoxy)methyl]-1H-1,2,4-triazole-5-thione
• UPCMLD0ENAT5894527:001
• SR-01000539950-1
• AN-891/37311001
• Z56347376
• 4-Amino-5-(4-tert-butyl-phenoxymethyl)-4H-[1,2,4]triazole-3-thiol
• EN300-10625
• SMZUXYWGELHKIX-UHFFFAOYSA-N
• Oprea1_311004
• AKOS000268214
• 4-amino-5-(4-tert-butylphenoxymethyl)-4H-1,2,4-triazole-3-thiol
• CS-0230929
• WUA78499
• STK663492
• 496784-99-7
• SR-01000539950
• G35039
• 4-Amino-5-(4-tert-butylphenoxymethyl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C13H18N4OS/c1-13(2,3)9-4-6-10(7-5-9)18-8-11-15-16-12(19)17(11)14/h4-7H,8,14H2,1-3H3,(H,16,19)
• InChI Key： SMZUXYWGELHKIX-UHFFFAOYSA-N
• SMILES： S=C1NN=C(COC2C=CC(=CC=2)C(C)(C)C)N1N

Computed Properties

• Exact Mass: 278.12013238Da
• Monoisotopic Mass: 278.12013238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95Ų